Cas no 2176126-11-5 (6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2176126-11-5
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 6200252
• PubChem ID: 126941865
• Update Time: 2025-10-28

6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-[[1-(oxan-4-ylmethyl)piperidin-4-yl]methyl]pyrimidin-4-one
• F6606-2107
• 6-cyclopropyl-3-({1-[(oxan-4-yl)methyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• AKOS032929717
• 2176126-11-5

• Inchi： 1S/C19H29N3O2/c23-19-11-18(17-1-2-17)20-14-22(19)13-15-3-7-21(8-4-15)12-16-5-9-24-10-6-16/h11,14-17H,1-10,12-13H2
• InChI Key： YXTSVLAZEKLGLU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CN1CCC(CN2C=NC(=CC2=O)C2CC2)CC1

Computed Properties

• Exact Mass: 331.22597718g/mol
• Monoisotopic Mass: 331.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.1Ų

Additional information on 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

Introduction to 6-Cyclopropyl-3-({1-(Oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one (CAS No. 2176126-11-5)

6-Cyclopropyl-3-({1-(Oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one (CAS No. 2176126-11-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the cyclopropyl and oxan substituents, contribute to its distinct pharmacological profile.

The chemical structure of 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one is characterized by a central dihydropyrimidinone core, which is flanked by a cyclopropyl group and a substituted piperidine moiety. The cyclopropyl group is known for its ability to modulate the conformational flexibility of the molecule, while the oxan (tetrahydro-2H-pyran) substituent provides additional steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antiviral activity. A study published in the Antiviral Research journal demonstrated that 6-cyclopropyl-3-({1-(oxan-4-yl)methylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one effectively inhibits the replication of several viruses, including influenza A and hepatitis C viruses. The mechanism of action involves interference with viral entry and replication processes, making it a potential lead compound for the development of broad-spectrum antiviral agents.

The anticancer potential of 6-cyclopropyl-3-{(1-(oxan-4-yl)methylpiperidin-4-y l}methyl)-3,4-dihydropyrimidinone has also been explored in preclinical studies. Research conducted at the National Cancer Institute has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve induction of apoptosis and inhibition of cell proliferation through modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic properties of 6-cyclopropyl-{(1-(oxan 4 yl)methyl piperidin 4 yl}methyl)-3 4 dihydropyrimidone have been extensively studied to evaluate its suitability for clinical development. Data from animal models indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential attributes for a drug candidate. Additionally, it has demonstrated low toxicity in preclinical safety assessments, further supporting its potential as a therapeutic agent.

In conclusion, 6-cyclopropyl-{(1-(oxan 4 yl)methyl piperidin 4 yl}methyl)-3 4 dihydropyrimidone (CAS No. 2176126 11 5) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As more data become available from ongoing clinical trials and preclinical studies, this compound may pave the way for new treatments in various medical conditions.